Cas no 84089-73-6 (1-Iodoethyl isopropyl carbonate)

1-Iodoethyl isopropyl carbonate structure

84089-73-6 structure

Product Name:1-Iodoethyl isopropyl carbonate

CAS No:84089-73-6

Molecular Formula:C₆H₁₁IO₃

Molecular Weight:258.054214715958

CID:60660

PubChem ID:11010645

1-Iodoethyl isopropyl carbonate Properties

Names and Identifiers

- 1-Iodoethyl isopropyl carbonate
- 1-iodoethyl propan-2-yl carbonate
- 1-Iodoethyl 1-methylethyl carbonate
- Carbonic acid,1-iodoethyl 1-methylethyl ester
- iodo-1-isopropoxycarbonyloxyethane
- iodoethylisopropyl carbonate
- 1-(Isopropoxycarbonyloxy)ethyliodide
- 1-(Isopropoxycarbonyloxy)ethyl iodide
- 1-Iodoethyl propan-2-yl carbonate
- AKOS015963370
- XZVBIIRIWFZJOE-UHFFFAOYSA-N
- (RS)-1-iodo-1-(propan-2-yl)oxycarbonyloxyethane
- isopropyl 1-iodoethoxyformate
- SCHEMBL1783323
- isopropyl 1-iodoethyl carbonate
- DTXSID60451812
- SODIUM1-UNDECANESULFONATE
- 84089-73-6
- 1-(isopropyloxycarbonyloxy)ethyl iodide
- CS-0182735
- +Expand
- InChIKey： XZVBIIRIWFZJOE-UHFFFAOYSA-N
- Inchi： 1S/C6H11IO3/c1-4(2)9-6(8)10-5(3)7/h4-5H,1-3H3
- SMILES： O=C(OC(C)C)OC(C)I

Computed Properties

Exact Mass: 257.97500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 257.97529g/mol
Heavy Atom Count: 10
Complexity: 114
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 35.5Å²

Experimental Properties

LogP: 2.32900
PSA: 35.53000
Refractive Index: 1.5
Boiling Point: 204.8 °C at 760 mmHg
Flash Point: 204.8 °C at 760 mmHg
Density: 1.643

1-Iodoethyl isopropyl carbonate Synthesis

Synthetic Circuit 1

50893-53-3

84089-73-6

Reaction Conditions

1.1 Reagents: Isopropanol , Pyridine Solvents: Dichloromethane
2.1 Reagents: Sodium iodide , 18-Crown-6 Solvents: Benzene

Reference

Studies on orally active cephalosporin esters

Fujimoto, Koichi; et al, Journal of Antibiotics, 1987, 40(3), 370-84

Synthetic Circuit 2

32315-10-9

75-07-0

84089-73-6

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dichloromethane ; cooled
1.2 < 0 °C; 20 h, < 0 °C
2.1 Reagents: Pyridine Solvents: Dichloromethane ; < 0 °C; 30 min, rt
3.1 Reagents: Sodium iodide Catalysts: 18-Crown-6 Solvents: Toluene ; 4 h, 110 °C; 110 °C → 10 °C

Reference

Synthesis of cefpodoxime proxetil

Yao, Yuanhai; et al, Zhongguo Yiyao Gongye Zazhi, 2008, 39(2), 90-92

Synthetic Circuit 3

541-41-3

84089-73-6

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Benzoyl peroxide ; 7 - 8 h, reflux
2.1 Solvents: Pyridine ; 4 h, 0 - 5 °C
3.1 Reagents: Sodium iodide Catalysts: Tetraethylammonium bromide Solvents: Toluene ; 7 h, reflux

Reference

Synthesis of 1-Iodoethyl Isopropyl Carbonate

Du, Jingxing; et al, Jingxi Huagong Zhongjianti, 2003, 33(5), 30-31

Synthetic Circuit 4

541-41-3

84089-73-6

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Benzoyl peroxide ; 7.5 h, reflux
2.1 Reagents: Pyridine Solvents: Dichloromethane ; 20 min, 0 - 5 °C; 30 min, 0 - 5 °C
3.1 Reagents: Sodium iodide Catalysts: 18-Crown-6 Solvents: Benzene ; 12 h, reflux

Reference

An improved method for preparation of cefpodoxime proxetil

Rodriguez, Juan C.; et al, Farmaco, 2003, 58(5), 363-369